Resolvin D2-d5
Resolvin D2-d5
RvD2-d5 contains five deuterium atoms at the 21, 21’, 22, 22, and 22 positions. It is intended for use as an internal standard for the quantification of RvD2 by GC- or LC-mass spectrometry (MS). Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D2 is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase and functions to dampen excessive neutrophil trafficking to sites of inflammation. It reduces zymosan-stimulated PMN infiltration by 70% at doses as low as 10 pg per mouse and significantly reduces PAF-stimulated leukocyte adherence and emigration at 1 nM. Also, by stimulating nitric oxide production, resolvin D2 dose dependently decreases leukocyte-endothelial interactions. In a murine model of sepsis, resolvin D2 reduces leukocyte and PMN infiltration, decreases production of pro-inflammatory cytokines, and promotes phagocyte-mediated bacterial clearance.
Brand Name:
Vulcanchem
CAS No.:
1881277-33-3
VCID:
VC0128686
InChI:
InChI=1S/C22H32O5/c1-2-3-9-16-20(24)21(25)17-12-7-5-4-6-10-14-19(23)15-11-8-13-18-22(26)27/h3-12,14,17,19-21,23-25H,2,13,15-16,18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,11-8-,14-10+,17-12+/t19-,20+,21-/m1/s1/i1D3,2D2
SMILES:
CCC=CCC(C(C=CC=CC=CC=CC(CC=CCCC(=O)O)O)O)O
Molecular Formula:
C22H27D5O5
Molecular Weight:
381.5
Resolvin D2-d5
CAS No.: 1881277-33-3
Reference Standards
VCID: VC0128686
Molecular Formula: C22H27D5O5
Molecular Weight: 381.5
| CAS No. | 1881277-33-3 |
|---|---|
| Product Name | Resolvin D2-d5 |
| Molecular Formula | C22H27D5O5 |
| Molecular Weight | 381.5 |
| IUPAC Name | (4Z,7S,8E,10Z,12E,14E,16R,17S,19Z)-21,21,22,22,22-pentadeuterio-7,16,17-trihydroxydocosa-4,8,10,12,14,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O5/c1-2-3-9-16-20(24)21(25)17-12-7-5-4-6-10-14-19(23)15-11-8-13-18-22(26)27/h3-12,14,17,19-21,23-25H,2,13,15-16,18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,11-8-,14-10+,17-12+/t19-,20+,21-/m1/s1/i1D3,2D2 |
| Standard InChIKey | IKFAUGXNBOBQDM-XNSNRJMHSA-N |
| SMILES | CCC=CCC(C(C=CC=CC=CC=CC(CC=CCCC(=O)O)O)O)O |
| Description | RvD2-d5 contains five deuterium atoms at the 21, 21’, 22, 22, and 22 positions. It is intended for use as an internal standard for the quantification of RvD2 by GC- or LC-mass spectrometry (MS). Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D2 is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase and functions to dampen excessive neutrophil trafficking to sites of inflammation. It reduces zymosan-stimulated PMN infiltration by 70% at doses as low as 10 pg per mouse and significantly reduces PAF-stimulated leukocyte adherence and emigration at 1 nM. Also, by stimulating nitric oxide production, resolvin D2 dose dependently decreases leukocyte-endothelial interactions. In a murine model of sepsis, resolvin D2 reduces leukocyte and PMN infiltration, decreases production of pro-inflammatory cytokines, and promotes phagocyte-mediated bacterial clearance. |
| Synonyms | 7(S),16(R),17(S)-Resolvin D2-d5;RvD2-d5 |
| Reference | 1.Hong, S.,Gronert, K.,Devchand, P.R., et al. Novel docosatrienes and 17S-resolvins generated from docosahexaenoic acid in murine brain, human blood, and glial cells. Autacoids in anti-inflammation. The Journal of Biological Chemisty 278(17), 14677-14687 |
| PubChem Compound | 156593935 |
| Last Modified | Nov 11 2021 |
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